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Compound of Interest

Compound Name: 3-Methoxy-5-nitrobenzotrifluoride

Cat. No.: B1297831

An In-depth Technical Guide to the Safety and Handling of 3-Methoxy-5-nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
3-Methoxy-5-nitrobenzotrifluoride (CAS No. 328-79-0). The information is compiled from
various safety data sheets (SDS) to ensure a thorough understanding of the potential hazards
and the necessary protocols for safe use in a laboratory and drug development setting.

Hazard Identification and Classification

3-Methoxy-5-nitrobenzotrifluoride is classified as a hazardous substance. Exposure can
cause irritation to the skin, eyes, and respiratory system.[1] It is crucial to understand its
specific classifications to handle it appropriately.

Table 1: GHS Hazard Classification
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Classification Code Description Citations
. o Causes skin
Skin Irritation H315 o [1]
irritation
_ o Causes serious eye
Serious Eye Irritation H319 [1]

irritation

Specific target organ ]
o _ May cause respiratory
toxicity (single H335 T
irritation
exposure)

| Skin Corrosion/Damage (Alternative) | H314 | Causes severe skin burns and eye damage [[2]

Table 2: NFPA and HMIS Ratings

. - Instability/Rea L.
Rating System  Health Hazard Flammability tivit Citations
ctivity

NFPA 3 1 0 [3]

|HMIS 111|210 3] |

o NFPA Health Hazard (3): Short exposure could cause serious temporary or residual injury

even with prompt medical attention.[3]
e HMIS Health Hazard (2): Temporary or minor injury may occur.[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.

Table 3: Physical and Chemical Data
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Property Value Citations
CAS Number 328-79-0 [1][4]
Molecular Formula CsHeFsNOs3 [1112]14]
Molecular Weight 221.13 - 221.14 g/mol [2][4]
Appearance Solid [5]

Melting Point 35-38°C [2][4]
Flash Point 113 °C (235.4 °F) - closed cup [2]
Solubility in Water Expected to be insoluble [5]

| Solubility in Organic Solvents | Soluble in common organic solvents (e.g., dichloromethane,
chloroform) |[5] |

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure risk.

Handling

¢ Ventilation: Always use this compound in a well-ventilated area, such as a chemical fume
hood.[1][6] Ensure that the work station has good ventilation.[7]

» Avoid Contact: Do not breathe dust, fumes, mist, spray, or vapors.[1][7] Avoid contact with
skin, eyes, and clothing.[6][8]

e Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][7] Wash hands
and face thoroughly after handling.[7][8][9]

o Equipment: Use explosion-proof equipment where necessary.[1] Take precautionary
measures against static discharge.

Storage

» Container: Keep the container tightly closed when not in use.[1][6][8]
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e Location: Store in a cool, dry, and well-ventilated area.[5][6][7][8]

¢ Incompatibilities: Keep away from heat, sparks, and flames.[1][10] Store away from
incompatible materials such as strong acids, strong bases, and strong oxidizing agents.[1][5]
[10]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are critical for preventing exposure.

Engineering Controls

 Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower in the immediate vicinity of potential exposure.[1][6]

o Use a local exhaust ventilation system to keep airborne concentrations low.[9]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or glasses.[1] A face shield may be
required where there is a splash hazard.[1][11]

e Skin Protection:

o Gloves: Wear suitable protective gloves.[1][6][9] Disposable nitrile gloves can provide
short-term protection against a range of chemicals.[11] Always inspect gloves prior to use
and use proper glove removal technique.

o Body Protection: Wear suitable protective clothing, such as a lab coat, to prevent skin
contact.[1][10]

o Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[1][10] An
organic vapor cartridge with a particulate filter (e.g., OV/P100) may be appropriate, but a
supplied-air respirator is required for higher concentrations or emergencies.

First Aid Measures
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Immediate and appropriate first aid is critical in the event of an exposure. Seek medical advice

immediately in case of an accident or if you feel unwell.[1]

Table 4: First Aid Protocols

Exposure Route

Inhalation

Protocol

Remove the person to
fresh air and keep them
comfortable for breathing.
If breathing is difficult or
has stopped, provide
artificial respiration. Get
medical attention.

Citations

[11L6]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water while removing all
contaminated clothing. Get

medical advice/attention.

[1](6]

Eye Contact

Immediately flush eyes
thoroughly with water for at
least 15 minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.

Get medical attention.

[1](6]

| Ingestion | Do NOT induce vomiting. Rinse mouth out with water. Never give anything by

mouth to an unconscious person. Get medical advice/attention. |[1][6] |

Accidental Release and Firefighting Procedures

Proper procedures must be followed to contain spills and manage fires safely.

Accidental Release Measures
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In case of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[1] Do not
handle the spill without suitable protective equipment.[1]

» Containment: Stop the leak if it is safe to do so. Dike the area to contain the spill.[1]

o Clean-up: For small spills, use a dry chemical absorbent. For large spills, use a pump or
vacuum, followed by a dry chemical absorbent.[1] Use non-sparking, explosion-proof
equipment.[1] Sweep or shovel the material into an appropriate container for disposal.[1]

o Environmental Precautions: Avoid release to the environment. Notify authorities if the product
enters sewers or public waters.[1]

Accidental Spill Response Workflow
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Spill Detected

Evacuate Immediate Area
Alert Personnel

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,
Respirator if needed)

'

Ensure Adequate Ventilation
(Use Fume Hood)

Contain the Spill
(Use Dikes or Absorbent Booms)

Absorb Spill
(Use inert material like
sand or chemical absorbent)

Collect & Containerize Waste
(Use non-sparking tools)

Decontaminate Spill Area
(Follow lab protocol)

Dispose of Waste
(Follow hazardous waste regulations)

Spill Secured

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.

Firefighting Measures
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» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[1]

e Special Hazards: Thermal decomposition can generate toxic gases, including carbon oxides,
nitrogen oxides, and hydrogen fluoride.[1]

 Firefighter Protection: In case of a fire, evacuate the area.[1] Firefighters should wear gas-
tight, chemically protective clothing in combination with a self-contained breathing apparatus
(SCBA).[1]

Toxicological and Ecological Information
Toxicological Information

o Acute Toxicity: Not classified for acute toxicity based on available data.[1] However, some
sources describe related compounds as harmful or toxic if swallowed, in contact with skin, or
if inhaled.[9]

o Primary Effects: The primary known effects are skin irritation, serious eye irritation, and
respiratory tract irritation.[1]

o Chronic Effects: No data is available on carcinogenicity, germ cell mutagenicity, or
reproductive toxicity.[1]

Ecological Information

» No specific ecological toxicity data is available for 3-Methoxy-5-nitrobenzotrifluoride.[1] It
is advised to avoid release into the environment.[1]

Disposal Considerations

» Dispose of contents and containers in accordance with licensed collector's sorting
instructions and local, regional, and national regulations.[1]

It may be possible to remove the substance to an authorized incinerator equipped with an
afterburner and a flue gas scrubber.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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